7-(4-Methoxyphenyl)-1-methylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-methoxyphenyl)-1-methylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H12N4O3/c1-18-12-10(13(19)17-14(18)20)7-15-11(16-12)8-3-5-9(21-2)6-4-8/h3-7H,1-2H3,(H,17,19,20)
• InChI Key: OHVKVGQIGVWEFY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC=C2C(=O)NC1=O)C3=CC=C(C=C3)OC
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of “7-(4-Methoxyphenyl)-1-methylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione” is not explicitly provided in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly provided in the available resources.

Scientific Research Applications

Molecular Structure and Crystallography

7-(4-Methoxyphenyl)-1-methylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione exhibits unique molecular and crystal structures. Trilleras et al. (2009) noted that molecules of this compound are linked by paired C-H...O hydrogen bonds forming dimers, which are then connected into chains by a single pi-pi stacking interaction. This structural behavior is significant in understanding the compound's properties in various applications (Trilleras et al., 2009).

Synthesis and Reactivity

The compound demonstrates interesting reactivity, useful for synthesizing various derivatives. Gulevskaya et al. (1994) explored its reactions with alkylamides, resulting in different amino derivatives. This reactivity is essential for the development of new compounds with potential applications in various fields (Gulevskaya et al., 1994).

Pharmaceutical Chemistry

In pharmaceutical chemistry, similar compounds exhibit antibacterial and fungicidal activity, as well as antiallergic properties. Osyanin et al. (2014) described the synthesis of related naphthoand benzopyranopyrimidines, highlighting their importance in medicinal chemistry. This suggests potential exploration of this compound in similar applications (Osyanin et al., 2014).

Biochemical Applications

The compound's derivatives have been used in biochemical applications. For instance, Shin and Tor (2011) synthesized a bifacial nucleoside derived from a similar compound, which mimicked both T and A in DNA, forming stable duplexes. This highlights its potential use in genetic research and biotechnology (Shin & Tor, 2011).

Synthetic Pathways and Transformations

Girreser et al. (2004) described the synthesis of dihydropyridopyrimidine derivatives, demonstrating the compound's versatility in forming various structurally complex molecules. This has implications for its use in synthetic organic chemistry and drug design (Girreser et al., 2004).

Mechanism of Action

Target of Action

It is suggested that pyrimidine derivatives have been studied for their neuroprotective and anti-neuroinflammatory properties . They have shown promising results in human microglia and neuronal cell models .

Mode of Action

It is suggested that pyrimidine derivatives can exhibit neuroprotective and anti-inflammatory properties . They have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

It is suggested that pyrimidine derivatives can inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . This suggests that the compound may have a role in these pathways.

Result of Action

The compound has shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells . This suggests that the compound may have potential therapeutic applications in neurodegenerative diseases.

Biochemical Analysis

Biochemical Properties

7-(4-Methoxyphenyl)-1-methylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione exhibits significant biochemical properties that make it a valuable candidate for therapeutic applications. It interacts with several enzymes and proteins, including nitric oxide synthase (NOS) and tumor necrosis factor-alpha (TNF-α). The compound inhibits the production of nitric oxide (NO) and TNF-α in LPS-stimulated human microglia cells, indicating its potential anti-inflammatory properties . Additionally, it has shown promising neuroprotective activity by reducing the expression of endoplasmic reticulum (ER) chaperone BIP and apoptosis marker cleaved caspase-3 in human neuronal cells .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In human microglia cells, the compound significantly inhibits the production of pro-inflammatory cytokines such as nitric oxide and TNF-α . In human neuronal cells, it reduces ER stress and apoptosis, thereby promoting cell survival and neuroprotection . These effects suggest that the compound can modulate cell signaling pathways, gene expression, and cellular metabolism, making it a potential candidate for treating neurodegenerative diseases.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound binds to active residues of ATF4 and NF-kB proteins, inhibiting their activity and thereby reducing inflammation and apoptosis . The inhibition of ER stress and the NF-kB inflammatory pathway are central to its neuroprotective and anti-inflammatory effects . Additionally, molecular docking studies have shown favorable interactions between the compound and these proteins, further supporting its mechanism of action .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound demonstrates stability under experimental conditions, maintaining its biochemical properties over extended periods . Long-term studies have shown that it continues to exert neuroprotective and anti-inflammatory effects without significant degradation . These findings suggest that the compound is stable and effective for prolonged use in in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits significant neuroprotective and anti-inflammatory effects without adverse reactions . At higher doses, some toxic effects have been observed, including mild hepatotoxicity and gastrointestinal disturbances . These findings highlight the importance of optimizing dosage to maximize therapeutic benefits while minimizing potential side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a crucial role in its metabolism . The compound’s metabolism leads to the formation of various metabolites, some of which retain biological activity . These interactions can affect metabolic flux and metabolite levels, influencing the compound’s overall efficacy and safety profile.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound is efficiently taken up by cells and distributed to various tissues, including the brain, liver, and kidneys . Its localization and accumulation in target tissues are crucial for its therapeutic effects, as they ensure adequate concentrations at the site of action.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is primarily localized in the cytoplasm and nucleus, where it interacts with key biomolecules involved in inflammation and apoptosis . Targeting signals and post-translational modifications direct the compound to specific compartments, enhancing its efficacy and specificity .